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Compound of Interest

Compound Name: 1-(2-Bromoethyl)pyrrole

CAS No.: 78358-86-8

Cat. No.: B1279573

Get Quote

1-(2-Bromoethyl)pyrrole is a heterocyclic compound featuring a pyrrole ring N-substituted

with a bromoethyl group. While structurally unassuming, this molecule serves as a highly

valuable and versatile intermediate in the landscape of modern organic synthesis.[1][2] Its

strategic importance lies in the combination of the biologically significant pyrrole core and the

reactive bromoethyl handle. The pyrrole nucleus is a privileged scaffold found in numerous

natural products and blockbuster drugs, including atorvastatin and sunitinib, prized for its

unique electronic properties and ability to engage in crucial biological interactions like hydrogen

bonding.[3][4][5] The bromoethyl side chain provides a reactive electrophilic site, enabling

chemists to readily introduce the pyrrole-ethyl motif into more complex molecular architectures.

This guide, intended for researchers, medicinal chemists, and process development scientists,

provides a comprehensive overview of 1-(2-Bromoethyl)pyrrole, moving from its fundamental

properties to field-proven synthetic protocols and its applications in the development of novel

therapeutics and advanced materials.
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A thorough understanding of a reagent's physical properties is paramount for its safe handling,

storage, and effective use in synthesis. 1-(2-Bromoethyl)pyrrole is a liquid at room

temperature, with a tendency to develop color over time, necessitating refrigerated storage to

maintain its purity.[1]

Property Value Source(s)

CAS Number 78358-86-8

Molecular Formula C₆H₈BrN [1]

Molecular Weight 174.04 g/mol

Appearance
Colorless to light orange/yellow

clear liquid
[1]

Density 1.434 - 1.46 g/mL at 25 °C [1]

Refractive Index (n20/D) 1.548 - 1.55 [1]

Boiling Point 203.1 °C at 760 mmHg [6]

Flash Point 95.5 °C (203.9 °F)

Purity ≥ 97% (GC) [1]

Storage Conditions 2-8°C, Refrigerator [7]

While specific spectral data requires direct measurement, typical ¹H and ¹³C NMR, IR, and MS

characteristics can be predicted. The ¹H NMR spectrum would show characteristic signals for

the pyrrole ring protons and two triplets for the ethyl chain. The mass spectrum would display a

distinctive isotopic pattern for the bromine atom.

Synthesis and Purification: A Validated Protocol
The most common and efficient synthesis of 1-(2-Bromoethyl)pyrrole is the direct N-alkylation

of pyrrole. This reaction leverages the mild acidity of the pyrrole N-H proton, which can be

removed by a suitable base to form the nucleophilic pyrrolide anion. This anion then displaces

a bromide from an excess of a C2-synthon, typically 1,2-dibromoethane.
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Causality Behind Experimental Choices
Reagents: Pyrrole is the nitrogen heterocycle source. 1,2-dibromoethane serves as the

electrophile; using it in excess helps to minimize the formation of the dimerized by-product,

1,2-di(pyrrol-1-yl)ethane.

Base: Potassium hydroxide (KOH) or potassium carbonate (K₂CO₃) are commonly used.[8]

They are strong enough to deprotonate pyrrole but are generally more cost-effective and

easier to handle than organometallic bases.

Solvent: A polar aprotic solvent like N,N-Dimethylformamide (DMF) is often suitable as it

effectively dissolves the reagents and facilitates the SN2 reaction.[8] Some modern protocols

utilize ionic liquids to achieve high regioselectivity and yield.[9]

Temperature: The reaction is typically run at room temperature to moderate heat to ensure a

reasonable reaction rate without promoting side reactions.

Diagram 1: Synthesis of 1-(2-Bromoethyl)pyrrole via N-alkylation.

Step-by-Step Experimental Protocol
Setup: To a flame-dried round-bottom flask equipped with a magnetic stirrer and under an

inert atmosphere (e.g., nitrogen or argon), add powdered potassium carbonate (1.5

equivalents).

Reagent Addition: Add anhydrous DMF to the flask, followed by the slow addition of freshly

distilled pyrrole (1.0 equivalent). Stir the suspension for 15-20 minutes at room temperature.

Alkylation: Add 1,2-dibromoethane (3.0 equivalents) dropwise to the mixture. A slight

exotherm may be observed.

Reaction: Allow the reaction to stir at room temperature for 12-24 hours. Monitor the reaction

progress by Thin Layer Chromatography (TLC) until the starting pyrrole is consumed.

Workup: Quench the reaction by pouring the mixture into cold water. Extract the aqueous

phase three times with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).
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Washing: Combine the organic layers and wash sequentially with water and then brine to

remove residual DMF and salts.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄),

filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: The resulting crude oil should be purified by vacuum distillation to yield 1-(2-
Bromoethyl)pyrrole as a clear liquid.[10]

Chemical Reactivity and Mechanistic Insights
The synthetic utility of 1-(2-Bromoethyl)pyrrole is anchored in the reactivity of its primary alkyl

bromide. The bromine atom is a good leaving group, making the adjacent carbon atom highly

susceptible to nucleophilic attack (an SN2 reaction). This allows for the straightforward

introduction of a wide array of functional groups, transforming the simple starting material into a

diverse library of more complex pyrrole derivatives.

This reactivity profile makes it an essential building block for creating analogs in a lead

optimization campaign, where different terminal groups can be rapidly installed to probe the

structure-activity relationship (SAR) of a potential drug candidate.
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Azide (N₃⁻) Alkoxide (RO⁻) Amine (R₂NH)
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Diagram 2: Derivatization via nucleophilic substitution.

Applications in Research and Drug Development
1-(2-Bromoethyl)pyrrole is not an end product but a critical starting point. Its applications

span several high-value areas of chemical science.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b1279573/docs?utm_src=pdf-body#introduction-the-strategic-importance-of-a-versatile-pyrrole-building-block
https://www.benchchem.com/product/b1279573/docs?utm_src=pdf-body#introduction-the-strategic-importance-of-a-versatile-pyrrole-building-block
https://patents.google.com/patent/US5502213A/en
https://www.benchchem.com/product/b1279573/docs?utm_src=pdf-body#introduction-the-strategic-importance-of-a-versatile-pyrrole-building-block
https://www.benchchem.com/product/b1279573/docs?utm_src=pdf-body-img#introduction-the-strategic-importance-of-a-versatile-pyrrole-building-block
https://www.benchchem.com/product/b1279573/docs?utm_src=pdf-body#introduction-the-strategic-importance-of-a-versatile-pyrrole-building-block
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279573?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pharmaceutical Synthesis: It is a key intermediate in the synthesis of biologically active

molecules. Researchers have employed it in the development of novel anti-cancer agents

and neuroprotective drugs, where the pyrrole-ethyl moiety is a core structural component.[1]

[2]

Materials Science: The ability to functionalize the ethyl chain allows for its incorporation into

polymers and coatings. This can enhance material properties such as durability and

environmental resistance.[2]

Organic Electronics: The electronic properties of the pyrrole ring make this compound a

useful building block in the fabrication of organic electronic devices, such as organic light-

emitting diodes (OLEDs).[2]

The journey from a simple building block like 1-(2-Bromoethyl)pyrrole to a clinical candidate is

a multi-step process involving iterative design, synthesis, and testing.
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Diagram 3: Role in a typical drug discovery workflow.

Safety and Handling
As with all reactive chemical reagents, proper safety protocols must be strictly followed when

handling 1-(2-Bromoethyl)pyrrole.
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Hazard Classifications: It is classified as causing skin irritation (H315), serious eye damage

(H318), and may cause respiratory irritation (H335).

Signal Word: Danger

Personal Protective Equipment (PPE): Handle only in a well-ventilated area, preferably a

chemical fume hood. Wear appropriate PPE, including nitrile gloves, safety glasses or

goggles, and a lab coat.[11]

Handling Precautions: Avoid contact with skin and eyes. Do not breathe vapor or mist. Keep

away from heat and sources of ignition.[11]

Storage: Store in a tightly sealed container in a refrigerator (2-8°C) to prevent degradation.

The product may be sensitive to air and heat.[12]

Conclusion
1-(2-Bromoethyl)pyrrole (CAS 78358-86-8) is a powerful and versatile chemical intermediate

whose value is defined by its strategic combination of a pyrrole ring and a reactive alkyl halide.

Its straightforward synthesis and predictable reactivity make it an indispensable tool for

medicinal chemists and material scientists. By enabling the efficient introduction of the pyrrole-

ethyl scaffold, it serves as a gateway to novel pharmaceuticals, advanced polymers, and

functional organic materials, solidifying its role as a cornerstone building block in modern

chemical research and development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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